Cas no 1399662-05-5 (5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde)

• Product Name: 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde
• CAS No: 1399662-05-5
• MF: C₁₂H₉FO₃
• MW: 220.196467161179
• CID: 5169844
• Update Time: 2026-03-04

5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluoro-phenoxymethyl)-furan-2-carbaldehyde
• 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde

• Inchi： 1S/C12H9FO3/c13-11-3-1-2-4-12(11)15-8-10-6-5-9(7-14)16-10/h1-7H,8H2
• InChI Key： ANNFAQCMPDDFLU-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=CC=C2F)=CC=C1C=O

Additional information on 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde

Introduction to 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde (CAS No. 1399662-05-5)

5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde is a highly intriguing compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1399662-05-5, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a furan core substituted with a 2-fluorophenoxy group and an aldehyde functional group at the 2-position, making it a versatile intermediate in organic synthesis and drug discovery.

The aldehyde moiety in 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde is particularly noteworthy, as aldehydes are well-known for their reactivity in forming various chemical bonds, including Schiff bases and imines. This reactivity makes the compound a valuable building block for synthesizing more complex molecules. Additionally, the presence of the fluorine atom in the phenoxy group introduces electronic and steric effects that can influence the compound's biological activity. Fluorinated aromatic compounds are frequently explored in medicinal chemistry due to their enhanced metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing new pharmacological agents with improved efficacy and reduced side effects. The compound 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in treating various diseases, including inflammatory disorders, neurological conditions, and infectious diseases. The furan ring is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, while the aldehyde group provides a site for further functionalization.

The pharmaceutical industry has been increasingly interested in exploring heterocyclic compounds, such as furans, due to their diverse biological activities. Furan derivatives have shown promise in inhibiting enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that certain furan-based compounds exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes like COX-2 and LOX. The introduction of fluorine into these structures can enhance their bioavailability and pharmacokinetic profiles.

The synthesis of 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of the furan core, followed by functionalization with the phenoxy group and the aldehyde moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods ensure that the final product is free from impurities, which is crucial for pharmaceutical applications.

In terms of biological activity, preliminary studies on 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde have shown promising results in vitro. The compound has demonstrated interactions with various biological targets, including enzymes and receptors implicated in disease mechanisms. For example, research indicates that it may inhibit certain kinases involved in cancer progression or modulate neurotransmitter receptors relevant to neurological disorders. These findings underscore the potential of this compound as a lead molecule for drug development.

The use of computational methods has also played a significant role in understanding the pharmacological properties of 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde. Molecular docking simulations have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations help researchers identify key binding sites and optimize the structure for improved binding affinity. Additionally, quantum mechanical calculations have been used to analyze the electronic structure of the molecule, providing insights into its reactivity and potential metabolic pathways.

The development of novel drug candidates is a complex process that requires extensive testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the pharmacokinetic properties of 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde before it can be considered for human trials. These studies involve assessing absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) profiles. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are used to characterize the compound and monitor its behavior in biological systems.

The potential therapeutic applications of 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde are broad-ranging. In addition to its anti-inflammatory properties, this compound may have applications in treating neurological disorders by interacting with specific neurotransmitter receptors. Furthermore, its structural features suggest potential use in antiviral therapies by inhibiting viral enzymes or disrupting viral replication mechanisms. The versatility of this molecule makes it an attractive candidate for further exploration in drug discovery.

In conclusion, 5-[(2-fluorophenoxy)methyl]furan-2-carbaldehyde (CAS No. 1399662-05-5) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. Preliminary studies have highlighted its promise in treating various diseases, including inflammatory disorders and neurological conditions. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug development efforts.